Cas no 46885-71-6 (1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole)

• Product Name: 1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole
• CAS No: 46885-71-6
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• MDL: MFCD08163104
• CID: 2694267
• PubChem ID: 9152594
• Update Time: 2025-09-28

1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole
• BDBM50150027
• STK870474
• 1-(4-methoxybenzyl)-1H-benzo[d]imidazole
• F3243-0689
• SCHEMBL12771538
• 1-(p-methoxybenzyl)benzimidazole
• Z216546526
• AKOS001368887
• 1-(4-methoxybenzyl)-1H-benzimidazole
• CHEMBL1945696
• VU0411551-2
• 1-[(4-methoxyphenyl)methyl]benzimidazole
• EN300-23469663
• CCG-291389
• 1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole
• 46885-71-6

• MDL： MFCD08163104
• Inchi： 1S/C15H14N2O/c1-18-13-8-6-12(7-9-13)10-17-11-16-14-4-2-3-5-15(14)17/h2-9,11H,10H2,1H3
• InChI Key： RRMGDBMJFCPAPF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 238.110613074Da
• Monoisotopic Mass: 238.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27.1Ų